Cas no 1257548-31-4 (2-methyl-2-({7-phenyl-7H-pyrazolo3,4-d1,2,3triazin-4-yl}amino)propan-1-ol)

• Product Name: 2-methyl-2-({7-phenyl-7H-pyrazolo3,4-d1,2,3triazin-4-yl}amino)propan-1-ol
• CAS No: 1257548-31-4
• MF: C₁₄H₁₆N₆O
• MW: 284.31644153595
• CID: 6231523
• PubChem ID: 49670878
• Update Time: 2025-10-29

2-methyl-2-({7-phenyl-7H-pyrazolo3,4-d1,2,3triazin-4-yl}amino)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-({7-phenyl-7H-pyrazolo3,4-d1,2,3triazin-4-yl}amino)propan-1-ol
• VU0528828-1
• 2-methyl-2-((7-phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-yl)amino)propan-1-ol
• AKOS024528269
• 2-methyl-2-[(7-phenylpyrazolo[3,4-d]triazin-4-yl)amino]propan-1-ol
• 1257548-31-4
• F5954-0026
• 2-methyl-2-({7-phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-yl}amino)propan-1-ol

• Inchi： 1S/C14H16N6O/c1-14(2,9-21)16-12-11-8-15-20(13(11)18-19-17-12)10-6-4-3-5-7-10/h3-8,21H,9H2,1-2H3,(H,16,17,18)
• InChI Key： YPKHDEAHKAYLAB-UHFFFAOYSA-N
• SMILES： OCC(C)(C)NC1=C2C=NN(C3C=CC=CC=3)C2=NN=N1

Computed Properties

• Exact Mass: 284.13855916g/mol
• Monoisotopic Mass: 284.13855916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 88.8Ų

Additional information on 2-methyl-2-({7-phenyl-7H-pyrazolo3,4-d1,2,3triazin-4-yl}amino)propan-1-ol

Comprehensive Overview of 2-methyl-2-({7-phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-yl}amino)propan-1-ol (CAS No. 1257548-31-4)

The compound 2-methyl-2-({7-phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-yl}amino)propan-1-ol (CAS No. 1257548-31-4) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its complex nomenclature reflects its intricate pyrazolo-triazine core, which is a key feature contributing to its potential biological activity. Researchers are particularly interested in this compound due to its heterocyclic scaffold, which is often associated with pharmacological properties such as enzyme inhibition and receptor modulation.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. The 2-methyl-2-({7-phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-yl}amino)propan-1-ol structure aligns with this trend, as its multi-ring system offers versatility in interacting with biological targets. This has led to its exploration in cancer research, inflammatory diseases, and neurological disorders, areas where users frequently search for breakthrough treatments and mechanism-of-action studies.

The synthetic accessibility of CAS No. 1257548-31-4 is another focal point for chemists. Its amino-propanol side chain and phenyl-substituted pyrazolo-triazine moiety provide opportunities for structure-activity relationship (SAR) optimization. This is particularly relevant in high-throughput screening campaigns, where researchers aim to identify lead compounds with improved bioavailability and binding affinity.

From an SEO perspective, queries related to "pyrazolo-triazine derivatives", "small-molecule drug candidates", and "CAS 1257548-31-4 applications" are increasingly common. These reflect the growing interest in innovative chemical entities that address unmet medical needs. The compound’s potential role in kinase inhibition—a hot topic in oncology research—further enhances its relevance in scientific literature and patent filings.

Environmental and safety profiles are also critical considerations for 2-methyl-2-({7-phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-yl}amino)propan-1-ol. While it is not classified as a hazardous material, its biodegradability and ecotoxicological impact are subjects of ongoing study. This aligns with the broader industry shift toward green chemistry and sustainable synthesis, which are frequently searched topics among pharmaceutical professionals.

In summary, CAS No. 1257548-31-4 represents a promising candidate for further development in drug discovery pipelines. Its structural complexity and therapeutic potential make it a subject of intense research, while its alignment with current scientific trends ensures its visibility in both academic and industrial discussions. As the field evolves, this compound may emerge as a cornerstone in the design of next-generation bioactive molecules.